Dibenzo-p-dioxin
Dibenzo-p-dioxin
Dibenzo-p-dioxin appears as white crystals or crystalline solid. (NTP, 1992)
Oxanthrene is a heteranthrene, a mancude organic heterotricyclic parent, a polycyclic heteroarene, an oxacycle and a dibenzodioxine.
Oxanthrene is a heteranthrene, a mancude organic heterotricyclic parent, a polycyclic heteroarene, an oxacycle and a dibenzodioxine.
Brand Name:
Vulcanchem
CAS No.:
262-12-4
VCID:
VC0167043
InChI:
InChI=1S/C12H8O2/c1-2-6-10-9(5-1)13-11-7-3-4-8-12(11)14-10/h1-8H
SMILES:
C1=CC=C2C(=C1)OC3=CC=CC=C3O2
Molecular Formula:
C12H8O2
Molecular Weight:
184.19 g/mol
Dibenzo-p-dioxin
CAS No.: 262-12-4
Reference Standards
VCID: VC0167043
Molecular Formula: C12H8O2
Molecular Weight: 184.19 g/mol
CAS No. | 262-12-4 |
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Product Name | Dibenzo-p-dioxin |
Molecular Formula | C12H8O2 |
Molecular Weight | 184.19 g/mol |
IUPAC Name | dibenzo-p-dioxin |
Standard InChI | InChI=1S/C12H8O2/c1-2-6-10-9(5-1)13-11-7-3-4-8-12(11)14-10/h1-8H |
Standard InChIKey | NFBOHOGPQUYFRF-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)OC3=CC=CC=C3O2 |
Canonical SMILES | C1=CC=C2C(=C1)OC3=CC=CC=C3O2 |
Colorform | Crystals from methanol |
Melting Point | 252 to 253 °F (NTP, 1992) 122.0 °C 119 °C |
Physical Description | Dibenzo-p-dioxin appears as white crystals or crystalline solid. (NTP, 1992) |
Description | Dibenzo-p-dioxin appears as white crystals or crystalline solid. (NTP, 1992) Oxanthrene is a heteranthrene, a mancude organic heterotricyclic parent, a polycyclic heteroarene, an oxacycle and a dibenzodioxine. |
Shelf Life | This chemical is stable under normal laboratory conditions. Solutions of this chemical should be stable for 24 hours under normal lab conditions. |
Solubility | less than 1 mg/mL at 64° F (NTP, 1992) 4.89e-06 M In water, 0.901 mg/l @ 25 °C |
Synonyms | dibenzo(1,4)dioxin dibenzo-p-dioxin |
Vapor Pressure | 4.12e-04 mmHg 4.12x10-4 mm Hg at 25 °C |
PubChem Compound | 9216 |
Last Modified | Nov 11 2021 |
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